Cas no 139325-74-9 (Benzoic acid,4-[[(1,5-dimethyl-3-oxido-1H-imidazol-4-yl)carbonyl]amino]-)

Benzoic acid,4-[[(1,5-dimethyl-3-oxido-1H-imidazol-4-yl)carbonyl]amino]- structure
139325-74-9 structure
Product Name:Benzoic acid,4-[[(1,5-dimethyl-3-oxido-1H-imidazol-4-yl)carbonyl]amino]-
CAS No:139325-74-9
MF:C13H13N3O4
MW:275.260022878647
CID:1266646
Update Time:2024-08-04

Benzoic acid,4-[[(1,5-dimethyl-3-oxido-1H-imidazol-4-yl)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[[(1,5-dimethyl-3-oxido-1H-imidazol-4-yl)carbonyl]amino]-
    • Benzoic acid, 4-[[(1,5-dimethyl-3-oxido-1H-imidazol-4-yl)carbonyl]amino]-
    • Inchi: 1S/C13H13N3O4/c1-8-11(16(20)7-15(8)2)12(17)14-10-5-3-9(4-6-10)13(18)19/h3-7H,1-2H3,(H,14,17)(H,18,19)
    • InChI Key: SNLWPPIRULWHGI-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(NC(C2=C(C)N(C)C=[N+]2[O-])=O)C=C1

Computed Properties

  • Exact Mass: 275.09069

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • PSA: 98.27
  • pka: 4.09±0.10(Predicted)
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